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Introduction
The discovery of gibberellic acid, a potent plant growth regulator, is a compelling narrative of

meticulous observation, scientific curiosity, and international collaboration. This in-depth

technical guide chronicles the historical journey from the identification of the "bakanae" or

"foolish seedling" disease in rice to the isolation and characterization of the causative agent,

gibberellic acid, from the fungus Gibberella fujikuroi (now reclassified as Fusarium fujikuroi).

This document provides a detailed account of the key experiments, methodologies, and early

mechanistic insights that laid the foundation for our current understanding of this important

class of phytohormones.

The Dawn of Discovery: The "Bakanae" Disease
The story of gibberellic acid begins in the late 19th and early 20th centuries with Japanese

farmers observing an unusual condition in their rice paddies. A small number of rice seedlings

would grow excessively tall and spindly, with pale, thin leaves, and would often be sterile,

producing no grain.[1][2][3] This phenomenon was aptly named "bakanae," which translates to

"foolish seedling" disease.[1][2][4][5][6]

In 1898, the plant pathologist Shotaro Hori was the first to formally attribute the cause of

bakanae disease to a fungal pathogen.[4] However, it was the pioneering work of Japanese
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scientist Eiichi Kurosawa in the 1920s that marked a turning point in understanding this

disease.[6][7]

Kurosawa's Breakthrough: Unraveling the Fungal
Secretion
In 1926, Eiichi Kurosawa conducted a series of elegant experiments that demonstrated that the

symptoms of bakanae disease were not a direct result of the fungal infection itself, but rather a

chemical substance secreted by the fungus.[6][7][8][9]

Experimental Protocol: Kurosawa's Filtration
Experiment (1926)
Objective: To determine if a secreted, cell-free substance from Gibberella fujikuroi could induce

the symptoms of bakanae disease in healthy rice seedlings.

Methodology:

Gibberella fujikuroi Culture: The fungus was cultured in a liquid medium.

Filtration: The culture medium was passed through a filter to remove all fungal hyphae and

spores, resulting in a sterile, cell-free filtrate.

Application to Healthy Seedlings: The sterile filtrate was applied to healthy rice seedlings.

Observation: The growth of the treated seedlings was monitored and compared to a control

group of untreated seedlings.

Results: The healthy rice seedlings treated with the sterile filtrate exhibited the characteristic

symptoms of bakanae disease, including excessive stem elongation.[6][8] This crucial finding

demonstrated that a chemical compound produced by the fungus was responsible for the

observed effects. Kurosawa's work, though initially not widely known outside of Japan, laid the

critical groundwork for the isolation of this growth-promoting substance.[4]

Diagram: Kurosawa's Experimental Workflow
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Caption: Kurosawa's experimental workflow demonstrating the effect of the fungal filtrate.

The Isolation and Crystallization of Gibberellin
Building on Kurosawa's findings, a team of Japanese scientists at the University of Tokyo, led

by Teijiro Yabuta, embarked on the challenging task of isolating and purifying the active

compound.

In 1935, Yabuta succeeded in obtaining a non-crystalline solid from the fungal culture filtrate

that exhibited high biological activity and named it "gibberellin."[4][10] This marked the first use

of the term in scientific literature.[10]

The culmination of their efforts came in 1938 when Yabuta and his associate Yusuke Sumiki

successfully crystallized the active substance.[4][8][10] They initially isolated two related

compounds, which they named gibberellin A and gibberellin B.[4][8][10] However, it was later

discovered that their "gibberellin A" was actually a mixture of several compounds.[4]

Experimental Protocol: Yabuta and Sumiki's Isolation
and Crystallization (General Procedure, 1938)
Objective: To isolate and crystallize the growth-promoting substance from Gibberella fujikuroi

culture filtrates.
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Methodology:

Large-Scale Fermentation:Gibberella fujikuroi was cultured in large vats of liquid medium.

The composition of the medium was crucial, as it was discovered that certain components

could lead to the production of inhibitory substances like fusaric acid.[10]

Extraction: The culture filtrate was acidified and extracted with an organic solvent, such as

ethyl acetate, to partition the active compounds into the organic phase.

Purification: The crude extract underwent a series of purification steps, which likely included

techniques such as adsorption chromatography and solvent partitioning, to remove

impurities.

Crystallization: The purified extract was concentrated, and through careful manipulation of

solvent conditions, the gibberellins were induced to form crystals.

Results: Yabuta and Sumiki obtained pale yellow crystals of what they named gibberellin A and

gibberellin B.[10] This was a landmark achievement, providing pure compounds for further

chemical and biological studies.

Post-War Research and the Identification of
Gibberellic Acid
Following World War II, research on gibberellins expanded to the United States and the United

Kingdom.[4] Scientists at the USDA's Northern Regional Research Laboratory in Peoria,

Illinois, including Frank H. Stodola, developed improved fermentation techniques for the large-

scale production of gibberellins.[8] In 1955, Stodola's group isolated and crystallized a

compound they named "gibberellin-X."[4][8]

Concurrently, a research team at Imperial Chemical Industries (ICI) in the UK, which included

P.W. Brian, J.F. Grove, and B.E. Cross, isolated a substance with similar biological properties

that they named "gibberellic acid."[4][8] Through collaborative efforts and the exchange of

samples, it was confirmed that gibberellin-X and gibberellic acid were identical.[5] Furthermore,

it was established that this compound was the same as the gibberellin A3 (GA3) that had been

isolated by Japanese researchers.[4][5] The structure of gibberellic acid was eventually

elucidated in the mid-1950s.[4]
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Quantitative Data from Early Gibberellin Production
The yield of gibberellic acid from Gibberella fujikuroi cultures varied significantly in the early

studies, largely dependent on the fungal strain and the composition of the culture medium.
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Study/Group Year
Reported Yield of
Gibberellin

Notes

Stodola et al. 1955 22 mg/L

Used a medium

containing glucose,

monopotassium

phosphate,

ammonium chloride,

and magnesium

sulfate.[9]

Borrow et al. 1955 180 mg/L

Utilized a different

strain (Kew no. 917)

and a medium with

glucose, ammonium

tartrate,

monopotassium

phosphate, potassium

sulfate, and

magnesium sulfate.[9]

Darken et al. 1959 650-880 mg/L

Achieved significantly

higher yields in both

shaker flasks and

large fermentors with

optimized media,

often using glycerol

and starch as carbon

sources.[9]

Recent Industrial

Fermentation
- >2 g/L

Modern industrial

processes have

further optimized

conditions to achieve

much higher yields.

[11]

Early Bioassays for Gibberellin Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://journals.asm.org/doi/pdf/10.1128/am.7.5.301-303.1959
https://journals.asm.org/doi/pdf/10.1128/am.7.5.301-303.1959
https://journals.asm.org/doi/pdf/10.1128/am.7.5.301-303.1959
https://pmc.ncbi.nlm.nih.gov/articles/PMC7118215/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To test the biological activity of their extracts and purified compounds, researchers developed

various bioassays. These assays were crucial for guiding the purification process and for

understanding the physiological effects of gibberellins.

Experimental Protocol: Rice Seedling Bioassay
(Microdrop Method)
Objective: To quantitatively assess the growth-promoting activity of gibberellin samples on rice

seedlings.

Methodology:

Seedling Preparation: Rice seeds, often of a dwarf variety like 'Tan-ginbozu' which is

deficient in endogenous gibberellins, were germinated and grown under controlled conditions

until the second leaf emerged.[10]

Sample Application: A small, precise volume (e.g., 1 µL) of the test solution containing the

gibberellin extract or a known concentration of pure gibberellin was applied as a droplet to

the coleoptile of each seedling.[10]

Incubation: The treated seedlings were incubated for a set period (e.g., 3 days) under

controlled light and temperature.[10]

Measurement: The length of the second leaf sheath was measured.[10]

Data Analysis: The elongation of the treated seedlings was compared to that of control

seedlings treated with a blank solution. The degree of elongation was proportional to the

concentration of gibberellin in the sample.

Other bioassays were also developed, including those using dwarf mutants of maize (Zea

mays) and pea (Pisum sativum), which also exhibit a pronounced growth response to

exogenous gibberellins.

Early Insights into the Mechanism of Action
Early research provided fundamental insights into how gibberellins exert their effects on plants.

It was observed that gibberellins promote both cell elongation and cell division.
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One of the key early discoveries regarding the mechanism of action came from studies on seed

germination. It was found that gibberellins play a crucial role in breaking seed dormancy and

promoting germination. Specifically, in cereal grains, gibberellins produced by the embryo

diffuse to the aleurone layer, a specialized layer of cells surrounding the endosperm.[12] In the

aleurone layer, gibberellins induce the synthesis of hydrolytic enzymes, most notably α-

amylase.[2][12] This enzyme then breaks down the stored starch in the endosperm into sugars,

which provide the necessary energy and building blocks for the growing embryo.[12]

Diagram: Early Understanding of Gibberellin Action in Cereal Germination
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Caption: Gibberellin-induced enzyme synthesis in germinating cereal grains.
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Conclusion
The discovery of gibberellic acid from Gibberella fujikuroi is a testament to the power of careful

observation and systematic scientific investigation. From the initial recognition of a peculiar

plant disease to the isolation, crystallization, and structural elucidation of the causative agent,

this journey has profoundly impacted our understanding of plant physiology. The early

experimental protocols, though rudimentary by today's standards, were remarkably effective

and laid the groundwork for the large-scale production and widespread application of

gibberellins in agriculture and horticulture. The foundational insights into the mechanism of

gibberellin action continue to inform modern research into plant hormone signaling and its

intricate role in plant growth and development. This historical perspective serves as a valuable

guide for contemporary researchers in the ongoing exploration of natural products and their

potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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